![molecular formula C15H15FN2O3 B2738090 1-(3-Fluorophenyl)-3-(oxan-4-yl)pyrazole-4-carboxylic acid CAS No. 2241141-47-7](/img/structure/B2738090.png)
1-(3-Fluorophenyl)-3-(oxan-4-yl)pyrazole-4-carboxylic acid
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Description
1-(3-Fluorophenyl)-3-(oxan-4-yl)pyrazole-4-carboxylic acid, also known as FPOP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. FPOP is a pyrazole derivative that has a unique chemical structure, which makes it an attractive candidate for research purposes.
Scientific Research Applications
Synthesis Techniques and Structural Analysis
Research on related pyrazole compounds emphasizes the synthesis of N-substituted pyrazolines and their crystal structures, revealing insights into the dihedral angles and the molecular conformation of these compounds. This foundational work supports the synthesis of complex molecules, including those similar to 1-(3-Fluorophenyl)-3-(oxan-4-yl)pyrazole-4-carboxylic acid, providing a basis for further functionalization and application in medicinal chemistry and material science (Loh et al., 2013).
Fluorination and Functionalization
The transition-metal-free decarboxylative fluorination technique for electron-rich heteroaromatics showcases the methodological advancements in introducing fluorine atoms into molecules. This technique is crucial for synthesizing fluorinated compounds like this compound, enhancing their potential for pharmaceutical applications due to the unique properties that fluorine imparts (Yuan et al., 2017).
Biological Activity and Applications
The exploration of heterocyclic compounds, including pyrazole derivatives, in the development of novel antimicrobial agents demonstrates their potential in addressing medical needs. For instance, chitosan Schiff bases derived from pyrazole compounds exhibit significant antimicrobial activity, highlighting the therapeutic potential of such molecules in developing new antimicrobials (Hamed et al., 2020).
Material Science and Sensing Applications
Research into fluorescent dyes containing pyrazole derivatives indicates their potential in sensing applications. These compounds exhibit bright fluorescence and can act as weak bases, changing their emission spectra upon protonation. This characteristic makes them suitable for sensing applications in strongly acidic environments, demonstrating the versatility of pyrazole derivatives in material science and sensor development (Wrona-Piotrowicz et al., 2022).
Properties
IUPAC Name |
1-(3-fluorophenyl)-3-(oxan-4-yl)pyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O3/c16-11-2-1-3-12(8-11)18-9-13(15(19)20)14(17-18)10-4-6-21-7-5-10/h1-3,8-10H,4-7H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEANJUZMLCJRLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2=NN(C=C2C(=O)O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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